Cas no 185254-52-8 (Benzoic acid, 3,5-bis(2-propenyloxy)-)

• Product Name: Benzoic acid, 3,5-bis(2-propenyloxy)-
• CAS No: 185254-52-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 3827510
• PubChem ID: 3313564
• Update Time: 2025-08-05

Benzoic acid, 3,5-bis(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(2-propenyloxy)-
• 3,5-BIS(ALLYLOXY)BENZENECARBOXYLIC ACID
• Benzoic acid, 3,5-bis(2-propen-1-yloxy)-
• Bionet2_000578
• SCHEMBL20838307
• 3,5-bis(prop-2-en-1-yloxy)benzoicacid
• MFCD01814569
• 3,5-bis(prop-2-en-1-yloxy)benzoic acid
• 3,5-bis(prop-2-enoxy)benzoic acid
• AKOS005080858
• 185254-52-8
• HMS1365K06
• 12N-164

• Inchi： 1S/C13H14O4/c1-3-5-16-11-7-10(13(14)15)8-12(9-11)17-6-4-2/h3-4,7-9H,1-2,5-6H2,(H,14,15)
• InChI Key： DYXSRNKEBQTTIB-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=C(C(=O)O)C=C(C=1)OCC=C

Computed Properties

• Exact Mass: 234.08920892Da
• Monoisotopic Mass: 234.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzoic acid, 3,5-bis(2-propenyloxy)-

Benzoic Acid, 3,5-Bis(2-Propenyloxy) (CAS No. 185254-52-8)

Benzoic acid, 3,5-bis(2-propenyloxy) is a versatile organic compound with the CAS registry number 185254-52-8. This compound belongs to the class of benzoic acids, which are widely used in various industries due to their unique chemical properties. The structure of benzoic acid, 3,5-bis(2-propenyloxy) consists of a benzene ring substituted with two allyloxy groups at the 3 and 5 positions and a carboxylic acid group at the para position. This specific substitution pattern imparts distinctive chemical reactivity and physical properties to the molecule.

The benzoic acid moiety in this compound is a key functional group that contributes to its acidic nature. The presence of two allyloxy groups at the meta positions introduces steric hindrance and electronic effects that can influence the compound's reactivity in various chemical reactions. These groups also enhance the compound's ability to participate in polymerization reactions, making it a valuable intermediate in the synthesis of advanced materials.

Benzoic acid, 3,5-bis(2-propenyloxy) has been extensively studied for its applications in polymer chemistry. Recent research has focused on its use as a monomer in free radical polymerization reactions to produce high-performance polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

In addition to its role as a monomer, benzoic acid, 3,5-bis(2-propenyloxy) has also been explored as a precursor for the synthesis of bioactive compounds. Scientists have reported its use in the development of novel drug delivery systems and biodegradable materials. The compound's ability to form stable ester linkages makes it an attractive candidate for these applications.

Recent advancements in green chemistry have highlighted the potential of benzoic acid, 3,5-bis(2-propenyloxy) as an eco-friendly alternative to traditional synthetic intermediates. Researchers have demonstrated that this compound can be synthesized using sustainable methods such as enzymatic catalysis and microwave-assisted synthesis. These methods not only reduce environmental impact but also enhance the overall efficiency of the production process.

The physical properties of benzoic acid, 3,5-bis(2-propenyloxy) include a melting point of approximately 100°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions where precise control over solubility is required.

One of the most promising areas of research involving benzoic acid, 3,5-bis(2-propenyloxy) is its application in nanotechnology. Scientists have successfully utilized this compound as a building block for constructing self-assembled nanostructures with unique optical and electronic properties. These nanostructures hold potential for applications in sensors, photovoltaics, and drug delivery systems.

In conclusion, benzoic acid, 3,5-bis(2-propenyloxy) (CAS No. 185254-52-8) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure enables it to serve as an essential intermediate in polymer synthesis, drug development, and nanotechnology. Ongoing research continues to uncover new avenues for leveraging this compound's potential while ensuring sustainable and environmentally friendly production methods.